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Compound Name: 1,3,6,8-Pyrenetetrasulfonic acid

Cat. No.: B1212526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 1,3,6,8-
Pyrenetetrasulfonic acid tetrasodium salt (PTSA) as a fluorescent tracer in agricultural spray

drift studies. PTSA is a highly water-soluble, non-toxic, and photostable fluorescent dye,

making it an excellent choice for quantifying spray deposition and off-target movement.[1][2][3]

Introduction to PTSA as a Fluorescent Tracer
PTSA is a versatile fluorescent tracer ideal for agricultural spray research due to its key

characteristics:

High Water Solubility: Readily dissolves in water-based spray solutions.[1]

Excellent Detectability: Can be detected by fluorometry at very low concentrations, down to

0.1 parts per billion.[1]

High Linearity: Exhibits a linear fluorescence response over a wide range of concentrations.

[1]

Stability: PTSA is chemically stable in solution and shows moderate degradation when

exposed to sunlight.[1][3] It is also relatively insensitive to pH and temperature changes.[1]

Safety: The Material Safety Data Sheet (MSDS) lists it as non-toxic with a Class Zero (0)

Health rating.[1]
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High Recoverability: Can be effectively recovered from various artificial and plant surfaces.[1]

These properties make PTSA a reliable tool for researchers to generate accurate data on spray

drift and deposition patterns.[1][4]

Quantitative Data Summary
The following tables summarize key quantitative data regarding the performance of PTSA in

agricultural spray studies.

Table 1: PTSA Degradation in Sunlight[1]

Exposure Time (minutes)
Degradation in Water
Solution (%)

Degradation in PowerMax
& Sylgard Solution (%)

10 ~1.1 ~3.4

20 < 5-6 Not specified

60 < 15-20 Not specified

Table 2: PTSA Recovery from Various Plant Species[1]

Plant Species Average Recovery (%)

Cotton ~85

Soybean ~78

Corn ~75

Waterhemp ~82

Overall Average ~80

Table 3: PTSA Recovery in Different Solvents[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.ars.usda.gov/ARSUserFiles/30910515/Publications/2014/Hoffmann_PTSA_ApplEng.pdf
https://www.ars.usda.gov/ARSUserFiles/30910515/Publications/2014/Hoffmann_PTSA_ApplEng.pdf
https://www.ars.usda.gov/ARSUserFiles/30910515/Publications/2011/Fritz%20Tracer%20Dye.pdf
https://www.ars.usda.gov/ARSUserFiles/30910515/Publications/2014/Hoffmann_PTSA_ApplEng.pdf
https://www.ars.usda.gov/ARSUserFiles/30910515/Publications/2014/Hoffmann_PTSA_ApplEng.pdf
https://www.ars.usda.gov/ARSUserFiles/30910515/Publications/2014/Hoffmann_PTSA_ApplEng.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Recovery Efficiency Notes

Distilled Water Moderate -

Ethyl Alcohol Low
Not recommended as PTSA is

not soluble.

10% v/v Ethyl Alcohol in

Distilled Water
Moderate -

10% v/v Isopropyl Alcohol in

Distilled Water
Maximum

Recommended solvent for

recovery.

Experimental Protocols
This section outlines the detailed methodologies for conducting agricultural spray drift studies

using PTSA as a fluorescent tracer.

Materials and Equipment
1,3,6,8-Pyrenetetrasulfonic acid tetrasodium salt (PTSA) dye

Distilled water

Isopropyl alcohol

Agricultural spray solution components (e.g., herbicides, adjuvants)

Fluorometer

Borosilicate glass culture tubes (cuvettes)

Pipettes

Sample collection materials (e.g., Mylar cards, plant leaves)

Individually labeled plastic bags for sample collection

Weather monitoring equipment (anemometer, thermometer, hygrometer)
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Experimental Workflow Diagram
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Caption: Experimental workflow for a PTSA-based spray drift study.

Protocol for Spray Solution Preparation
Determine the desired concentration of PTSA in the spray solution. A typical concentration is

0.6 mg/mL (0.03 g of PTSA in 49.97 g of distilled water).[1]

In a suitable container, dissolve the calculated amount of PTSA in distilled water.

Add the other components of the agricultural spray mixture, such as herbicides and

adjuvants, according to the desired final concentration. For example, a mixture could contain

Roundup PowerMax® and Sylgard 309®.[1]

Thoroughly mix the solution to ensure homogeneity.

Protocol for Sample Collection and Processing
Place sample collectors (e.g., Mylar cards, plant leaves) at various distances downwind from

the spray application area to measure drift. Also, place collectors within the target area to

measure deposition.

Perform the spray application under controlled and recorded weather conditions (wind

speed, direction, temperature, humidity).[5]
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After the application, carefully collect the samples and place them in individually labeled

plastic bags.

Allow the samples to dry for a specified period, for example, 15 minutes.[1]

To each bag containing a sample, add a precise volume of 10% isopropyl alcohol solution

(e.g., 40 mL).[1] This solvent has been shown to provide maximum recovery of PTSA

deposits.[1]

Agitate the bags by hand for approximately 15 seconds to wash the PTSA from the sample

surface into the solvent.[1]

Decant a subsample of the effluent (e.g., 6 mL) into a borosilicate glass culture tube

(cuvette).[1]

Cap the cuvette and store it appropriately for fluorescence measurement.

Protocol for Fluorescence Measurement and Data
Analysis

Use a fluorometer to measure the fluorescence of the collected samples.[2]

Prepare a set of standard solutions with known concentrations of PTSA in the 10% isopropyl

alcohol wash solution.

Create a calibration curve by plotting the fluorescence of the standard solutions against their

known concentrations.

Use the calibration curve to determine the concentration of PTSA in the unknown samples

based on their fluorescence readings.

Calculate the total amount of PTSA recovered from each sample by multiplying the

concentration by the volume of the wash solution.

Express the results as deposition per unit area (e.g., µg/cm²) or as a percentage of the

applied amount to quantify spray drift.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.ars.usda.gov/ARSUserFiles/30910515/Publications/2014/Hoffmann_PTSA_ApplEng.pdf
https://www.ars.usda.gov/ARSUserFiles/30910515/Publications/2014/Hoffmann_PTSA_ApplEng.pdf
https://www.ars.usda.gov/ARSUserFiles/30910515/Publications/2014/Hoffmann_PTSA_ApplEng.pdf
https://www.ars.usda.gov/ARSUserFiles/30910515/Publications/2014/Hoffmann_PTSA_ApplEng.pdf
https://www.ars.usda.gov/ARSUserFiles/30910515/Publications/2014/Hoffmann_PTSA_ApplEng.pdf
https://www.solinst.com/instruments/solinst-eureka/water-quality-sensors/ptsa-fluorescence-sensors/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationships in Spray Drift Analysis
The following diagram illustrates the key factors influencing spray drift and their

interrelationships. Understanding these relationships is crucial for designing effective spray drift

mitigation strategies.

Caption: Factors influencing agricultural spray drift.

By utilizing PTSA as a fluorescent tracer and following these detailed protocols, researchers

can obtain reliable and quantitative data on spray drift, contributing to the development of safer

and more efficient agricultural practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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